Cas no 105404-91-9 (2,8-Diiododibenzothiophene)

• Product Name: 2,8-Diiododibenzothiophene
• CAS No: 105404-91-9
• MF: C₁₂H₆I₂S
• MW: 436.0500
• MDL: MFCD00275724
• CID: 2101842
• PubChem ID: 253661198
• Update Time: 2024-11-03

2,8-Diiododibenzothiophene Chemical and Physical Properties

Names and Identifiers

• 2,8-Diiododibenzothiophene
• D4870
• 105404-91-9
• T70049
• MFCD00275724
• 97%HPLC
• 4,12-diiodo-8-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• SY037108
• BS-50366
• SCHEMBL13783207

• MDL： MFCD00275724
• Inchi： 1S/C12H6I2S/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6H
• InChI Key： JUMCSMONVKDUIB-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C2=C(C=1[H])C1C([H])=C(C([H])=C([H])C=1S2)I

Computed Properties

• Exact Mass: 435.82797 g/mol
• Monoisotopic Mass: 435.82797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• Molecular Weight: 436.05
• XLogP3: 5.6

Experimental Properties

• Density: 2.279±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 223.0 to 227.0 deg-C
• Solubility: Insuluble (8.3E-5 g/L) (25 ºC),